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Compound of Interest

Compound Name:
4'-Fluoro-3'-nitrobiphenyl-3-

carboxylic acid

CAS No.: 1280786-72-2

Cat. No.: B581399

Get Quote

Compound Identity & Physicochemical Profile
IUPAC Name: 4'-Fluoro-3'-nitro[1,1'-biphenyl]-3-carboxylic acid[1][2]

CAS Number: 1280786-72-2[1][2][3][4]

Molecular Formula:

[1][2][5]

Molecular Weight: 261.21 g/mol [5]

Appearance: Pale yellow to tan crystalline solid (Nitro-aromatics typically exhibit yellow

coloration due to

transitions).[1]

Solubility: Soluble in DMSO, DMF, Methanol, and warm Ethanol.[1] Sparingly soluble in

Dichloromethane.[1] Insoluble in water (unless basified).[1]
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Synthesis & Causality (The Origin of Impurities)
To understand the spectroscopic background noise, one must understand the synthesis. This

compound is most efficiently accessed via a Suzuki-Miyaura Cross-Coupling reaction.[1]

Rationale: The Suzuki coupling is chosen over Stille or Negishi couplings to avoid toxic tin

byproducts and to utilize the robust, commercially available boronic acid derivatives.[1]

Primary Synthetic Route[1]
Coupling Partner A: 3-Carboxyphenylboronic acid (or 3-boronobenzoic acid).[1]

Coupling Partner B: 4-Bromo-1-fluoro-2-nitrobenzene.[1]

Catalyst:

(Resistant to air oxidation).[1]

Base:

or

(Carbonate bases prevent hydrolysis of the sensitive C-F bond compared to stronger
hydroxides).

3-Carboxyphenylboronic acid
(Ring A Source)

Suzuki Coupling
Pd(dppf)Cl2, K2CO3
Dioxane/H2O, 90°C

4-Bromo-1-fluoro-2-nitrobenzene
(Ring B Source)

4'-Fluoro-3'-nitrobiphenyl-
3-carboxylic acid

Impurity: Protodeboronation
(Benzoic Acid)

Side Rxn

Impurity: Homocoupling
(Biphenyl-3,3'-dicarboxylic acid)

Oxidative Side Rxn
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Figure 1: Suzuki-Miyaura synthesis pathway showing primary product and potential

spectroscopic impurities.
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Spectroscopic Characterization (The Core)
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-

is the standard solvent due to the carboxylic acid's solubility and the need to prevent exchange
of the acidic proton.[1]

1.

H NMR (400 MHz, DMSO-

) - Structural Assignment The spectrum is defined by two distinct spin systems (Ring A and
Ring B).[1]
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Position
Shift (

, ppm)
Multiplicity Coupling (Hz)

Assignment
Logic

-COOH 13.10 - 13.30 br s -

Acidic proton;

broad due to H-

bonding.[1]

H-2 (Ring A) 8.20 - 8.25 t (narrow)

Isolated between

COOH and

biphenyl bond.[1]

Most deshielded

on Ring A.

H-2' (Ring B) 8.45 - 8.55 dd

Diagnostic Peak.

Ortho to

(strong

deshielding) and

meta to F.

H-6' (Ring B) 8.10 - 8.18 ddd

Ortho to biphenyl

bond, para to

.[1]

H-6 (Ring A) 7.95 - 8.05 dt
Ortho to biphenyl

bond.[1]

H-4 (Ring A) 7.90 - 8.00 dt
Ortho to COOH.

[1]

H-5' (Ring B) 7.70 - 7.80 dd

Diagnostic Peak.

Large coupling to

F (ortho).[1]

Upfield due to F

shielding.[1]

H-5 (Ring A) 7.60 - 7.68 t

Meta to both

substituents on

Ring A.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Validation Check:

Look for the large coupling constant (

Hz) in the region of 7.70–7.80 ppm.[1] This confirms the H atom is ortho to the Fluorine.[1]

The H-2' proton must appear significantly downfield (>8.4 ppm) due to the anisotropic effect

of the adjacent nitro group.[1]

2.

F NMR (376 MHz, DMSO-

)

Shift:

-115.0 to -120.0 ppm.[1]

Pattern: Multiplet (typically a quartet-like structure due to coupling with H-5' and H-6' and H-

2').[1]

Reference: Internal standard

(

0.[1]0) or

-trifluorotoluene (

-63.7).[1]

3.

C NMR (100 MHz, DMSO-

)

Carbonyl (C=O): ~167.0 ppm.[1]

C-F Carbon (C-4'): ~154.0 ppm (doublet,
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Hz).[1]

C-NO2 Carbon (C-3'): ~137.0 ppm (doublet,

Hz).[1]

B. Infrared (IR) Spectroscopy (ATR/KBr)
The IR spectrum provides a quick "fingerprint" validation of functional groups.[1]

Wavenumber (

)
Functional Group Mode Notes

2800 - 3200 O-H (Acid) Stretch

Broad "hump"

characteristic of

carboxylic acid

dimers.

1680 - 1705 C=O[1] (Acid) Stretch

Strong, sharp band.[1]

Lower freq than esters

due to conjugation.

1535 - 1550 (Asymmetric) Stretch

Key diagnostic.

Distinguishes from

non-nitrated

precursors.

1345 - 1360 (Symmetric) Stretch
Paired with the 1535

band.[1]

1200 - 1250 C-F Stretch

Strong band, often

overlapping with C-O

stretches.[1]

C. Mass Spectrometry (LC-MS)
Ionization Mode: Electrospray Ionization (ESI), Negative Mode (

).[1]
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Rationale: Carboxylic acids deprotonate easily, making negative mode far more sensitive

than positive mode.[1]

Fragmentation Pattern:

Molecular Ion:

m/z.[1]

Decarboxylation: Loss of

(44 Da)

m/z 216.[1]

Nitro Loss: Loss of

(46 Da) or

is common in high-energy collisions.[1]

Parent Ion [M-H]-
m/z 260.04

Fragment A
[M-H-CO2]-

m/z 216

- CO2 (44 Da)

Fragment B
[M-H-NO2]-

m/z 214

- NO2 (46 Da)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in ESI(-) Mass Spectrometry.[1]

Experimental Protocol: Sample Preparation
To ensure reproducible data, follow this self-validating protocol:

Step 1: Purity Check (TLC)
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Stationary Phase: Silica Gel

.[1]

Mobile Phase: Dichloromethane : Methanol (9:[1]1) + 1% Acetic Acid.[1]

Visualization: UV (254 nm).[1]

Expectation: Product

.[1] Starting materials (boronic acid) usually stay at baseline or streak.[1]

Step 2: NMR Sample Prep

Weigh 5-10 mg of the dry solid.[1]

Add 0.6 mL DMSO-

.

Sonicate for 30 seconds to ensure complete dissolution of the crystalline lattice.

Filtration (Optional): If the solution is cloudy (inorganic salts from Suzuki coupling), filter

through a cotton plug into the NMR tube. Note: Suspended solids cause line broadening.

References
Suzuki-Miyaura Coupling Mechanism & Catalysts: Miyaura, N., & Suzuki, A. (1995).[1]

Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical

Reviews, 95(7), 2457–2483.[1] Link[1]

Spectroscopy of Nitro-Fluoro Aromatics: Spectroscopic Data of 4-Fluoro-3-nitrobenzoic acid

(Fragment Analog). Sigma-Aldrich/Merck Technical Data.[1] Link[1]

General NMR Prediction for Biphenyls: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).

[1] Structure Determination of Organic Compounds. Springer.[1] Link[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr00039a007
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F329045
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Fbook%2F10.1007%2F978-3-540-93810-1
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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